Cas no 338401-90-4 (Methyl 2-{[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanyl}benzoate)

• Product Name: Methyl 2-{[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanyl}benzoate
• CAS No: 338401-90-4
• MF: C₁₄H₁₀Cl₂O₃S₂
• MW: 361.263399600983
• CID: 5695858
• PubChem ID: 3773678
• Update Time: 2025-06-11

Methyl 2-{[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanyl}benzoate Chemical and Physical Properties

Names and Identifiers

• Bionet1_003082
• 338401-90-4
• HMS577G04
• methyl 2-{[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanyl}benzoate
• methyl2-{[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanyl}benzoate
• Oprea1_667077
• methyl 2-[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanylbenzoate
• AKOS005085944
• methyl 2-{[2-(2,5-dichloro-3-thienyl)-2-oxoethyl]sulfanyl}benzenecarboxylate
• 2N-717
• METHYL 2-([2-(2,5-DICHLORO-3-THIENYL)-2-OXOETHYL]SULFANYL)BENZENECARBOXYLATE
• Benzoic acid, 2-[[2-(2,5-dichloro-3-thienyl)-2-oxoethyl]thio]-, methyl ester
• Methyl 2-{[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanyl}benzoate

• Inchi： 1S/C14H10Cl2O3S2/c1-19-14(18)8-4-2-3-5-11(8)20-7-10(17)9-6-12(15)21-13(9)16/h2-6H,7H2,1H3
• InChI Key： JDRHICYPGHMOSZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(CSC1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 359.9448419g/mol
• Monoisotopic Mass: 359.9448419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 465.1±45.0 °C(Predicted)

Additional information on Methyl 2-{[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanyl}benzoate

Comprehensive Overview of Methyl 2-{[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanyl}benzoate (CAS No. 338401-90-4)

Methyl 2-{[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanyl}benzoate (CAS No. 338401-90-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of thiophene derivatives, which are widely recognized for their biological activity and applications in drug discovery. Its molecular structure combines a dichlorothiophene moiety with a methyl benzoate group, linked via a sulfanyl bridge, making it a subject of interest for synthetic chemists and material scientists alike.

In recent years, the demand for heterocyclic compounds like Methyl 2-{[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanyl}benzoate has surged, driven by their potential in developing novel antimicrobial agents and pesticides. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new pathways for designing bioactive molecules. The compound’s CAS No. 338401-90-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of Methyl 2-{[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanyl}benzoate is its synthetic methodology. Optimizing its production involves green chemistry principles, a hot topic in 2024 as industries strive for sustainable synthesis. Questions like “How to improve the yield of CAS 338401-90-4?” or “What catalysts are effective for its thioether formation?” are commonly explored in forums and research papers.

The compound’s spectroscopic properties, including NMR and IR data, are critical for quality control and identification. Analytical chemists often highlight its distinct chromatographic behavior, which aids in purification. Additionally, its solubility in organic solvents like DMSO and methanol makes it versatile for formulation studies.

From a commercial perspective, Methyl 2-{[2-(2,5-dichlorothiophen-3-yl)-2-oxoethyl]sulfanyl}benzoate is listed in catalogs of fine chemical suppliers, catering to R&D laboratories. Its price trends and supply chain dynamics are monitored by procurement specialists, especially amid global shifts in raw material availability. Regulatory compliance, such as REACH and GMP standards, also influences its market accessibility.

Future directions for CAS No. 338401-90-4 may include exploring its nanomaterial applications or covalent organic frameworks (COFs), aligning with trends in advanced materials. Collaborative studies between academia and industry could further elucidate its potential, ensuring this compound remains a focal point in scientific innovation.